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Compound of Interest

Compound Name: 2-Propyl-1,3-oxathiolane

Cat. No.: B15482759 Get Quote

Technical Guide: Physical Properties of 2-
Propyl-1,3-oxathiolane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-Propyl-
1,3-oxathiolane, specifically its boiling point and density. This document is intended to serve

as a reference for researchers and professionals involved in chemical synthesis, drug

development, and materials science.

Core Physical Properties
The experimentally determined physical properties of 2-Propyl-1,3-oxathiolane are

summarized in the table below. These values are critical for a variety of applications, including

reaction condition planning, purification process design, and formulation development.

Physical Property Value Conditions

Boiling Point 193.4°C at 760 mmHg

Density 0.991 g/cm³ Not Specified
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While specific experimental protocols for the determination of the physical properties of 2-
Propyl-1,3-oxathiolane are not detailed in the available literature, the following are standard

methodologies employed for such characterizations of liquid organic compounds.

Boiling Point Determination (Capillary Method)
A common and reliable method for determining the boiling point of a small quantity of a liquid is

the capillary method.

Methodology:

A small amount of the 2-Propyl-1,3-oxathiolane sample is placed in a small-diameter test

tube.

A capillary tube, sealed at one end, is inverted and placed into the sample.

The test tube is then attached to a thermometer and heated in a controlled manner, typically

using a Thiele tube or a melting point apparatus with a heating block.

As the temperature rises, the air trapped in the capillary tube expands and escapes, forming

a stream of bubbles.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid is drawn into the capillary

tube. This occurs when the vapor pressure of the sample equals the external atmospheric

pressure.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

close-fitting ground glass stopper with a capillary tube through it.

Methodology:

A clean and dry pycnometer is weighed accurately (m₁).
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The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The density of water at this temperature (ρ_water) is known.

The pycnometer is then emptied, dried, and filled with 2-Propyl-1,3-oxathiolane at the same

temperature and weighed (m₃).

The volume of the pycnometer (V) can be calculated using the mass and density of the

water: V = (m₂ - m₁) / ρ_water.

The density of the 2-Propyl-1,3-oxathiolane (ρ_sample) is then calculated using its mass

and the determined volume of the pycnometer: ρ_sample = (m₃ - m₁) / V.

Synthesis Pathway Overview
2-Propyl-1,3-oxathiolane is a heterocyclic compound that can be synthesized through the

condensation reaction of an aldehyde or its corresponding acetal with 2-mercaptoethanol. The

general synthetic approach is illustrated in the following diagram.
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General Synthesis of 2-Substituted-1,3-oxathiolanes

Reactants Process

Products

Butyraldehyde
(or its acetal)

Condensation Reaction
(Water Removal)

Reacts with

2-Mercaptoethanol
Acid Catalyst
(e.g., p-TsOH)

Catalyzes

2-Propyl-1,3-oxathiolane

Yields

Water

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of 2-Propyl-1,3-oxathiolane.

To cite this document: BenchChem. [Physical properties of 2-Propyl-1,3-oxathiolane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15482759#physical-properties-of-2-propyl-1-3-
oxathiolane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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